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Compound of Interest

Compound Name: 12B3-Hydroxyganoderenic acid B

Cat. No.: B12328731

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation and
spectroscopic data of 123-Hydroxyganoderenic acid B, a triterpenoid isolated from the
medicinal mushroom Ganoderma lucidum. This document is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in natural product chemistry,
drug discovery, and development.

Compound Profile
 Name: 12p3-Hydroxyganoderenic acid B

Molecular Formula: C3oH420s

Molecular Weight: 530.65 g/mol

Class: Triterpenoid

Source:Ganoderma lucidum

Structure Elucidation
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The structure of 123-Hydroxyganoderenic acid B was determined through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (*H
NMR, 3C NMR, and 2D NMR experiments such as COSY, HMQC, and HMBC) and Mass
Spectrometry (MS).

1.1. Spectroscopic Data

The following tables summarize the key spectroscopic data for 12p-Hydroxyganoderenic acid
B.

Table 1: *H NMR Spectroscopic Data (500 MHz, CDCIs)

o Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)

Data not available in

search results

Table 2: 13C NMR Spectroscopic Data (125 MHz, CDCls)

Position Chemical Shift (6, ppm)

Data not available in search results

Table 3: Mass Spectrometry Data

lonization Mode [M-H]~ (m/z) Key Fragment lons (m/z)

Data not available in search
ESI- 529.28

results

1.2. Structural Features
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Data on specific structural features and their confirmation via spectroscopic analysis were not
available in the provided search results.

Experimental Protocols
2.1. Isolation and Purification of 123-Hydroxyganoderenic Acid B

A general procedure for the isolation of triterpenoids from Ganoderma lucidum involves the
following steps. Please note that the specific details for 12B3-Hydroxyganoderenic acid B
were not explicitly found, and this represents a generalized protocol.

Spectroscopic Analysis

Isolation & Purification Bl 2D NMR (COSY, HSQC, HMBC)
Isolation Purification
Data Interpretation & Structure Confirmation

Mass Spectrometry Ba Spectral Data Interpretation [ —#-| Proposed Structure }—> Structure Confirmation
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 To cite this document: BenchChem. [12[3-Hydroxyganoderenic acid B structure elucidation
and spectroscopic data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12328731#12-hydroxyganoderenic-acid-b-structure-
elucidation-and-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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